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Compound of Interest

Compound Name: 3,5-Dichloropyrazin-2(1H)-one

Cat. No.: B044122 Get Quote

In-Depth Technical Guide: 3,5-Dichloropyrazin-
2(1H)-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical properties of 3,5-
Dichloropyrazin-2(1H)-one, a heterocyclic compound of interest in various research and

development applications.

Core Molecular Data
The fundamental molecular properties of 3,5-Dichloropyrazin-2(1H)-one are summarized

below.

Property Value

Molecular Formula C4H2Cl2N2O[1]

Molecular Weight 164.9775 g/mol [1]

CAS Number 130879-62-8[1]

Molecular Structure and Properties Relationship
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The chemical structure of 3,5-Dichloropyrazin-2(1H)-one dictates its physicochemical

properties and potential biological activity. The relationship between its identity and core

attributes is visualized below.

Figure 1: Properties of 3,5-Dichloropyrazin-2(1H)-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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